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Compound Name: 4-N-Butylcyclohexanone
CAS No.: 61203-82-5
Cat. No.: B1332158

Get Quote

An In-depth Technical Guide to 4-tert-Butylcyclohexanone (CAS 98-53-3)

This guide provides a comprehensive technical overview of 4-tert-butylcyclohexanone, a
cornerstone molecule in the study of stereochemistry and a valuable intermediate in organic
synthesis. Designed for researchers, scientists, and professionals in drug development, this
document delves into the compound's synthesis, unique conformational properties, and
characteristic reactivity, with a focus on the underlying principles that govern its chemical
behavior.

Introduction and Core Concepts

4-tert-Butylcyclohexanone (IUPAC name: 4-(1,1-dimethylethyl)-cyclohexanone) is a cyclic
ketone distinguished by a sterically demanding tert-butyl group at the C4 position.[1][2] This
single structural feature is the source of its profound utility in chemical education and research.
The bulky substituent effectively "locks" the cyclohexane ring into a specific chair conformation,
providing a rigid framework to study the stereochemical outcomes of reactions at the carbonyl
center.[3][4] Understanding this molecule is fundamental to grasping the principles of
conformational analysis, steric hindrance, and the dichotomy between kinetic and
thermodynamic reaction control.
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Physicochemical and Spectroscopic Profile

4-tert-Butylcyclohexanone is a white crystalline solid at room temperature with a distinct

camphoraceous and woody odor.[5] It is widely used in the fragrance industry and as a

synthetic intermediate.[1][5][6]

Table 1: Physical and Chemical Properties

Property Value Source(s)

CAS Number 98-53-3 [11[7]

Molecular Formula C10H180 [11[7]

Molecular Weight 154.25 g/mol [1107]
White to almost white

Appearance ) [5]
crystalline powder

Melting Point 47-50 °C [51[7]

N _ 225.1 °C at 760 mmHg; 113-

Boiling Point [51[71[8]
116 °C at 20 mmHg

Density ~0.9 g/cm?3 [7]

N Soluble in alcohol and oils;

Solubility ) ] [5]
insoluble in water.
Powerful, dry-camphoraceous,

Odor [5]

woody, slightly minty.

Table 2: Spectroscopic Data
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Technique Key Data Points (in CDCIs)  Source(s)

o (ppm): 2.28 (m, 2H), 2.23 (m,
1H NMR 2H), 2.01 (m, 2H), 1.39 (m, [9]
3H), 0.84 (s, 9H)

13C NMR d (ppm): 211.6 (C=0), 46.6, 0
41.0,32.2,27.4

Key peak for C=0 stretch

IR Spectroscopy typically appears around 1715-  [1][4]
1725 cm™1.
Top 5 Peaks (m/z): 57.0, 98.0,

Mass Spectrometry (EI) [1]
41.0, 55.0, 29.0

Synthesis of 4-tert-Butylcyclohexanone

The most common and industrially relevant synthesis starts from 4-tert-butylphenol. This
involves a two-step process: hydrogenation of the phenol to the corresponding alcohol,
followed by oxidation to the ketone.[5][11]

4-tert-Butylcyclohexanol
(cis/trans mixture)

Hydrogenation (e.g., Oxidation (e.g.,

4-tert-Butylphenol 4—tert—Butylcyclohexanoma

Click to download full resolution via product page

Caption: General synthetic route to 4-tert-butylcyclohexanone.

Protocol: Oxidation of 4-tert-Butylcyclohexanol

This protocol describes a common laboratory-scale oxidation of 4-tert-butylcyclohexanol to the
target ketone. The causality for this choice rests on the high efficiency and relative safety of
modern oxidizing agents compared to traditional chromium-based reagents.

Principle: N-Chlorosuccinimide (NCS) in the presence of a catalytic amount of dimethyl
sulfoxide (DMSOQ), often called a Corey-Kim oxidation, provides a mild and effective method for
converting secondary alcohols to ketones.[5][12]
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Step-by-Step Methodology:

Reaction Setup: In a three-necked round-bottomed flask equipped with a mechanical stirrer,
thermometer, and an argon inlet, cool a solution of N-Chlorosuccinimide (1.5 eq.) in
anhydrous toluene to 0 °C.[12]

Activator Addition: Add dimethyl sulfoxide (2.5 eq.) to the cooled solution and then further
cool the mixture to -25 °C using a suitable cooling bath (e.g., dry ice/carbon tetrachloride).
[12]

Substrate Addition: Prepare a solution of 4-tert-butylcyclohexanol (1.0 eq., mixture of
isomers) in anhydrous toluene. Add this solution dropwise to the reaction mixture over 5
minutes, ensuring the internal temperature remains below -20 °C.[12] The dropwise addition
is critical to control the exothermic reaction and prevent side reactions.

Reaction Monitoring: Stir the reaction at -25 °C for 2 hours. The progress can be monitored
by Thin Layer Chromatography (TLC) by observing the disappearance of the starting alcohol
spot and the appearance of the ketone product spot.

Quenching: Add triethylamine (1.5 eq.) dropwise to the reaction mixture. This step
neutralizes the acidic byproducts.[12]

Workup: Remove the cooling bath and add diethyl ether to dilute the mixture. Wash the
organic phase sequentially with 1% aqueous HCI, water, and brine. The acid wash removes
residual triethylamine, while the water and brine washes remove water-soluble impurities.
[12]

Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure. The crude product can be purified by distillation or
recrystallization from petroleum ether to yield pure 4-tert-butylcyclohexanone as a white
solid.[12]

Conformational Analysis: A Conformationally
Locked System
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The large steric bulk of the tert-butyl group dictates the conformational equilibrium of the
cyclohexane ring. To avoid high-energy 1,3-diaxial interactions, the tert-butyl group
overwhelmingly occupies the equatorial position.[4] This "locking" of the conformation is the key
to the molecule's utility as a stereochemical probe.[3][4] With the ring unable to undergo chair-
flips, the two faces of the carbonyl group (top and bottom) become diastereotopic and are no
longer chemically equivalent. One face is designated as the "axial" face and the other as the
"equatorial” face, referring to the direction of approach of a reagent.

Caption: Conformational lock and diastereotopic faces of the carbonyl.

Key Reactions: A Case Study in Stereoselectivity

The reduction of the carbonyl group in 4-tert-butylcyclohexanone is a classic experiment that
demonstrates the principles of kinetic versus thermodynamic control. The rigid conformation
allows for a predictable and measurable difference in the activation energies for reagent attack
from the axial versus the equatorial face.

Hydride Reductions: Kinetic Control

Reactions with hydride reagents like sodium borohydride (NaBHa) are typically fast,
irreversible, and conducted at low temperatures. These conditions favor the product that is
formed fastest—the kinetic product.[13][14][15]

Causality of Stereoselectivity:

o Axial Attack (Favored): Nucleophilic attack by the hydride ion from the axial direction is
sterically less hindered. This pathway leads to the formation of an equatorial hydroxyl group,
resulting in trans-4-tert-butylcyclohexanol as the major product.[16][17]

o Equatorial Attack (Disfavored): Attack from the equatorial face is sterically hindered by the
two axial hydrogens at the C2 and C6 positions.[16] This higher energy transition state
makes the formation of the axial alcohol (cis-4-tert-butylcyclohexanol) a slower process.

With NaBHa, the reduction of 4-tert-butylcyclohexanone yields predominantly the trans-isomer.
[18][19] However, using a much bulkier reducing agent, such as L-Selectride (lithium tri-sec-
butylborohydride), reverses this selectivity. The steric bulk of the reagent itself makes an
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approach from the axial face difficult, forcing it to attack from the less-hindered equatorial face
and yielding the cis-isomer as the major product.[19]

Kinetic Control
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Caption: Kinetic control in the NaBHa4 reduction of 4-tert-butylcyclohexanone.

Protocol: Sodium Borohydride Reduction (Kinetic
Control)

Principle: This protocol utilizes sodium borohydride in methanol to reduce the ketone under
kinetic control, yielding the trans-alcohol as the major product.[18] The self-validating nature of
this experiment lies in the subsequent analysis (e.g., tH NMR) which confirms the predicted
stereochemical outcome based on steric approach control.

Step-by-Step Methodology:

e Dissolution: In a 125 mL Erlenmeyer flask, dissolve 4-tert-butylcyclohexanone (1.0 eq., e.g.,
22.5 mmol) in methanol (e.g., 5 mL).[18]

» Reagent Preparation: In a separate beaker, dissolve sodium borohydride (0.27 eq., e.g., 6
mmol) in a solution of sodium methoxide in methanol (e.g., 5 mL). The basic sodium
methoxide solution stabilizes the NaBHa4.[18] Caution: Sodium borohydride reacts with protic
solvents to release flammable hydrogen gas; handle with care.[18]
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o Reaction: Carefully and slowly add the borohydride solution to the ketone solution. Control
the rate of addition to manage the effervescence. Swirl the flask intermittently for at least five
minutes to ensure complete reaction.[18]

e Quenching: Pour the reaction mixture into a beaker containing ice water (e.g., 50 mL) and
1.5 M HCI (e.g., 2.5 mL) to neutralize excess borohydride and the resulting alkoxide.[18]

o Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl
ether (e.g., 12.5 mL).[18] The organic product will partition into the ether layer.

e Washing: Wash the ether layer sequentially with water and then brine (saturated NacCl
solution). This removes any remaining water-soluble impurities.[18]

e |solation: Dry the ether layer over anhydrous sodium sulfate, decant or filter, and remove the
solvent by rotary evaporation to yield the crude product, a mixture of cis- and trans-4-tert-
butylcyclohexanol. The ratio of isomers can then be determined by *H NMR spectroscopy.
[16]

Meerwein-Ponndorf-Verley (MPV) Reduction:
Thermodynamic Control

The Meerwein-Ponndorf-Verley (MPV) reduction uses an aluminum alkoxide (e.g., aluminum
isopropoxide) in an alcohol solvent (e.g., isopropanol).[19][20] This reaction is reversible and
typically run at higher temperatures for longer times, allowing the system to reach equilibrium.
The final product ratio is therefore determined by the relative thermodynamic stability of the
products—this is thermodynamic control.[14][21]

The thermodynamically more stable product is trans-4-tert-butylcyclohexanol, where both the
bulky tert-butyl group and the hydroxyl group are in the spacious equatorial positions.[22]
Therefore, under MPV conditions, the trans-isomer is the favored product.[19] However, certain
heterogeneous catalysts like zeolites have been shown to favor the formation of the less stable
cis-isomer, demonstrating catalyst-controlled stereoselectivity.[23][24][25]

Applications in Research and Industry

o Stereochemical Probe: Its primary role in academia is as a model substrate for
demonstrating and quantifying stereoelectronic and steric effects in cyclohexanone
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chemistry.[19]

o Fragrance Industry: While the ketone itself has a camphor-like odor, its reduction products
are key intermediates. Specifically, the acetate esters of the corresponding alcohols are
valuable fragrances. cis-4-tert-butylcyclohexyl acetate is particularly prized for its intense,
woody, and flowery scent.[26]

e Synthetic Intermediate: The ketone serves as a starting material for various derivatives.
Research has shown that derivatives of 4-tert-butylcyclohexanone, such as certain
bromolactones, exhibit antibacterial activity against strains like E. coli, S. aureus, and B.
subtilis.[27]

Safety and Handling

4-tert-Butylcyclohexanone is classified as harmful if swallowed and is toxic to aquatic life with
long-lasting effects.[2][28][29]

e GHS Hazard Statements: H302 (Harmful if swallowed), H412 (Harmful to aquatic life with
long lasting effects).[28]

e Precautions: Handle in a well-ventilated area.[30] Use appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.[29][31] Avoid creating
dust. Wash hands thoroughly after handling.[2][30]

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[30][31]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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